Cas no 27321-62-6 (1,2,3-Propanetriol, dinitrate)

• Product Name: 1,2,3-Propanetriol, dinitrate
• CAS No: 27321-62-6
• MF: C₃H₆N₂O₇
• MW: 182.08894109726
• CID: 254998
• PubChem ID: 79076
• Update Time: 2025-04-19

1,2,3-Propanetriol, dinitrate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol, dinitrate
• GLYCEROL DINITRATE
• 3-hydroxypropane-1,2-diyl dinitrate
• Dinitroglycerol
• FT-0749102
• SCHEMBL462502
• 8542I4GE54
• 1,2,3-Propanetriol, 1,2-dinitrate
• (1-hydroxy-3-nitrooxypropan-2-yl) nitrate
• c0062
• NS00049169
• 1,2-DINITROGLYCERIN [USP-RS]
• BRN 1788957
• UNII-8542I4GE54
• Dinitroglycerine
• 1,2-Glyceryl Dinitrate
• propanetriol 1,2-dinitrate
• CHEMBL1635
• 621-65-8
• CHEBI:18898
• DTXSID30875566
• 1,2,3-Propanetriol,1,2-dinitrate
• Q27109098
• EINECS 248-402-7
• 1,2-Dinitroglycerin
• 1,2-Dinitroglycerol
• Glyceryl-1,2-dinitrate
• DTXCID301013687
• GFVHBTOOPNJKLV-UHFFFAOYSA-N
• 1-01-00-00272 (Beilstein Handbook Reference)
• Glyceryl 1,2-dinitrate
• 27321-62-6
• AKOS006272810
• 2,3-bis-nitrooxy-propan-1-ol
• Glycerol, 1,2-dinitrate

• Inchi： 1S/C3H6N2O7/c6-1-3(12-5(9)10)2-11-4(7)8/h3,6H,1-2H2
• InChI Key： GFVHBTOOPNJKLV-UHFFFAOYSA-N
• SMILES： O(C(CO)CO[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.0386
• Monoisotopic Mass: 182.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Density: 1.594
• Boiling Point: 167.9°Cat760mmHg
• Flash Point: 55.3°C
• Refractive Index: 1.489
• PSA: 187.43
• LogP: -0.18970